Cas no 95907-02-1 (3,4-Dimethylpyridin-2-ol)

• Product name: 3,4-Dimethylpyridin-2-ol
• CAS No: 95907-02-1
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 1088703
• PubChem ID: 13140339

3,4-Dimethylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylpyridin-2-ol
• 3,4-dimethyl-1H-pyridin-2-one
• dimethylhydroxypyridine
• dimethylpyridinone
• AMY33077
• AKOS006359021
• 3,4-DIMETHYL-2-PYRIDINOL
• SB54000
• 3,4-Dimethylpyridin-2(1H)-one
• MFCD13175263
• 36330-90-2
• SCHEMBL111571
• F73697
• AB66577
• 95907-02-1
• CS-0312423
• G82474
• DS-001045

• Inchi： InChI=1S/C7H9NO/c1-5-3-4-8-7(9)6(5)2/h3-4H,1-2H3,(H,8,9)
• InChI Key： KJFYQQHJMMWTPL-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)NC=C1)C

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 307.1°C at 760 mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.544

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3,4-Dimethylpyridin-2-ol

3,4-Dimethylpyridin-2-ol: A Comprehensive Overview

3,4-Dimethylpyridin-2-ol (CAS No. 95907-02-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, also known as 2-hydroxy-3,4-dimethylpyridine, belongs to the family of pyridine derivatives and exhibits unique chemical properties that make it valuable for various applications. Recent advancements in synthetic methodologies and its application in drug discovery have further highlighted its potential in modern scientific research.

The molecular structure of 3,4-Dimethylpyridin-2-ol consists of a pyridine ring with hydroxyl (-OH) and methyl (-CH₃) groups attached at specific positions. The hydroxyl group at position 2 imparts hydrophilic properties, while the methyl groups at positions 3 and 4 contribute to the compound's stability and lipophilicity. This balance of functional groups makes it an ideal candidate for exploring diverse chemical reactions and biological activities.

Recent studies have focused on the synthesis of 3,4-Dimethylpyridin-2-ol through various routes, including oxidative coupling reactions and enzymatic catalysis. Researchers have demonstrated that the compound can be efficiently synthesized using green chemistry principles, which align with current trends toward sustainable chemical processes. For instance, a study published in *Green Chemistry* highlighted the use of a metal-free oxidative method to produce 3,4-Dimethylpyridin-2-ol with high yield and purity.

The biological activity of 3,4-Dimethylpyridin-2-ol has been a focal point of recent investigations. Preclinical studies have shown that this compound exhibits antioxidant properties, making it a potential candidate for applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research. A 2023 study in *Journal of Medicinal Chemistry* reported that 3,4-Dimethylpyridin-2-ol derivatives demonstrate selective cytotoxicity against cancer cells, suggesting their potential as anticancer agents.

In the realm of materials science, 3,4-Dimethylpyridin-2-ol has been utilized as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these structures has been exploited for applications in gas storage and catalysis. A notable example is its use in constructing MOFs with high surface area and porosity, which are promising for hydrogen storage applications.

The environmental impact of 3,4-Dimethylpyridin-2-ol has also been studied to ensure its safe handling and disposal. Research indicates that the compound biodegrades efficiently under aerobic conditions, reducing concerns about its persistence in the environment. This information is crucial for industries considering its large-scale production or application.

Looking ahead, the future of 3,4-Dimethylpyridin-2-ol seems promising as researchers continue to unlock its potential across multiple disciplines. Its role as a versatile building block in organic synthesis and its emerging applications in drug discovery position it as a key compound in contemporary scientific research.